5,5-dimethyl-3-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}cyclohex-2-en-1-one

• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 5,5-dimethyl-3-[2-(2-methyl-1H-indol-3-yl)ethylamino]cyclohex-2-en-1-one
• InChI: InChI=1S/C19H24N2O/c1-13-16(17-6-4-5-7-18(17)21-13)8-9-20-14-10-15(22)12-19(2,3)11-14/h4-7,10,20-21H,8-9,11-12H2,1-3H3
• InChI Key: OSXYNJZDLOHJLS-UHFFFAOYSA-N
• SMILES: CC1=C(C2=CC=CC=C2N1)CCNC3=CC(=O)CC(C3)(C)C

Description

5,5-dimethyl-3-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}cyclohex-2-en-1-one is a chemical compound that has been of great interest in the scientific community due to its potential applications in various fields. This compound is also known as DIM-1 and is a derivative of cyclohexenone.

Mechanism of Action

The mechanism of action of 5,5-dimethyl-3-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}cyclohex-2-en-1-one is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis. This compound also has anti-inflammatory properties and can inhibit the production of inflammatory cytokines.
Biochemical and Physiological Effects
Studies have shown that 5,5-dimethyl-3-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}cyclohex-2-en-1-one has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound also has anti-inflammatory properties and can inhibit the production of inflammatory cytokines. In addition, this compound has been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5,5-dimethyl-3-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}cyclohex-2-en-1-one in lab experiments is its potential applications in the development of new cancer drugs. This compound has been shown to have anticancer properties and can be used in the development of new cancer drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis method. The synthesis of this compound is a complex process that involves several steps, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of 5,5-dimethyl-3-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}cyclohex-2-en-1-one. One of the future directions is the development of new cancer drugs based on this compound. Another future direction is the study of the mechanism of action of this compound. Further studies are needed to fully understand the mechanism of action of this compound. Additionally, future studies can focus on the potential use of this compound in the treatment of other diseases, such as inflammation and oxidative stress.

Synthesis Methods

The synthesis of 5,5-dimethyl-3-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}cyclohex-2-en-1-one is a complex process that involves several steps. The first step involves the reaction of 2-methyl-1H-indole with ethyl acrylate in the presence of a catalyst to form 2-(2-methyl-1H-indol-3-yl)ethyl acrylate. The second step involves the reduction of the double bond in the acrylate group to form 2-(2-methyl-1H-indol-3-yl)ethyl alcohol. The third step involves the reaction of the alcohol with cyclohexenone in the presence of a catalyst to form 5,5-dimethyl-3-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}cyclohex-2-en-1-one.

Scientific Research Applications

5,5-dimethyl-3-{[2-(2-methyl-1H-indol-3-yl)ethyl]amino}cyclohex-2-en-1-one has been extensively studied for its potential applications in various fields. One of the major applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound has anticancer properties and can be used in the development of new cancer drugs. This compound has also been studied for its potential use as an anti-inflammatory agent.